Cas no 2680864-27-9 (3-1-(2,2,2-trifluoroacetyl)piperidin-4-yl-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-1-(2,2,2-trifluoroacetyl)piperidin-4-yl-1,2-oxazole-5-carboxylic acid
• CAS No: 2680864-27-9
• MF: C₁₁H₁₁F₃N₂O₄
• MW: 292.211253404617
• CID: 5635924
• PubChem ID: 165923437
• Update Time: 2025-06-11

3-1-(2,2,2-trifluoroacetyl)piperidin-4-yl-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680864-27-9
• EN300-28288618
• 3-[1-(2,2,2-trifluoroacetyl)piperidin-4-yl]-1,2-oxazole-5-carboxylic acid
• 3-1-(2,2,2-trifluoroacetyl)piperidin-4-yl-1,2-oxazole-5-carboxylic acid

• Inchi： 1S/C11H11F3N2O4/c12-11(13,14)10(19)16-3-1-6(2-4-16)7-5-8(9(17)18)20-15-7/h5-6H,1-4H2,(H,17,18)
• InChI Key： BKWSUVKBQITANU-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC(C2C=C(C(=O)O)ON=2)CC1)=O)(F)F

Computed Properties

• Exact Mass: 292.06709132g/mol
• Monoisotopic Mass: 292.06709132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 83.6Ų

Additional information on 3-1-(2,2,2-trifluoroacetyl)piperidin-4-yl-1,2-oxazole-5-carboxylic acid

Comprehensive Overview of 3-1-(2,2,2-trifluoroacetyl)piperidin-4-yl-1,2-oxazole-5-carboxylic acid (CAS No. 2680864-27-9)

In the rapidly evolving field of medicinal chemistry and pharmaceutical research, 3-1-(2,2,2-trifluoroacetyl)piperidin-4-yl-1,2-oxazole-5-carboxylic acid (CAS No. 2680864-27-9) has emerged as a compound of significant interest. This molecule, characterized by its unique piperidine and oxazole backbone, is widely studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural features, which include a trifluoroacetyl group and a carboxylic acid moiety, making it a versatile intermediate for synthesizing novel bioactive molecules.

The compound's CAS number 2680864-27-9 is frequently searched in academic and industrial databases, reflecting its growing relevance. Its heterocyclic structure aligns with current trends in targeting GPCRs (G-protein-coupled receptors) and enzyme inhibitors, which are hot topics in precision medicine. Given the rising demand for small-molecule therapeutics, this compound's oxazole-carboxylic acid scaffold offers a promising platform for designing anti-inflammatory or neuroprotective agents, addressing key health challenges like neurodegenerative diseases and chronic inflammation.

From a synthetic chemistry perspective, the trifluoroacetyl group in 3-1-(2,2,2-trifluoroacetyl)piperidin-4-yl-1,2-oxazole-5-carboxylic acid enhances its reactivity, enabling efficient derivatization. This property is critical for high-throughput screening campaigns, where structure-activity relationship (SAR) studies are paramount. Laboratories focusing on fragment-based drug design often prioritize such compounds due to their balanced lipophilicity and hydrogen-bonding capacity, factors that influence drug bioavailability and target engagement.

Another area of interest is the compound's potential role in catalysis and material science. The oxazole ring is known to participate in click chemistry reactions, a technique gaining traction in bioconjugation and nanotechnology. As the scientific community explores sustainable chemistry practices, the derivatization pathways of this molecule could contribute to greener synthetic routes, aligning with the principles of green chemistry and circular economy.

In summary, 3-1-(2,2,2-trifluoroacetyl)piperidin-4-yl-1,2-oxazole-5-carboxylic acid (CAS No. 2680864-27-9) represents a multifaceted tool for researchers. Its applications span drug discovery, catalysis, and material innovation, making it a valuable asset in addressing contemporary scientific and industrial challenges. As investigations into its properties deepen, this compound is poised to play a pivotal role in advancing precision medicine and sustainable technologies.